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Abstract: This document provides detailed application notes and protocols for using the

Electrical Penetration Graph (EPG) technique to study and quantify the feeding cessation

effects of Dimpropyridaz, a novel insecticide. Dimpropyridaz, the first member of the IRAC

Group 36, possesses a unique mode of action that disrupts the chordotonal organs of insects,

leading to rapid cessation of feeding.[1] EPG is a powerful electrophysiological technique that

allows for real-time, high-resolution monitoring of an insect's stylet penetration and feeding

behaviors within plant tissues.[2][3] By analyzing the distinct EPG waveforms, researchers can

precisely measure the impact of Dimpropyridaz on key feeding activities, such as probing,

salivation, and ingestion from vascular tissues (phloem and xylem). This protocol outlines the

necessary materials, experimental setup, data acquisition, and analysis parameters to

effectively evaluate the anti-feeding properties of Dimpropyridaz, providing critical data for

insecticide efficacy studies and resistance management programs.[4][5]

Principle of the EPG Technique
The Electrical Penetration Graph technique is an essential tool for investigating the feeding

behavior of piercing-sucking insects.[2] The system is based on creating a simple electrical

circuit that includes the insect and its host plant. A fine gold wire is attached to the insect's

dorsum and connected to an EPG amplifier. A second electrode is inserted into the soil of the

host plant, completing the circuit when the insect inserts its stylet into the plant tissue.[6][7]
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As the insect's stylet moves through different plant tissues (epidermis, mesophyll, phloem,

xylem) and performs various activities (salivation, ingestion), the electrical resistance and

voltage fluctuate.[8] These fluctuations are recorded as specific waveforms. Each waveform

pattern corresponds to a known stylet activity and location, allowing for a detailed analysis of

the insect's feeding process.[2]

Dimpropyridaz: Mechanism of Action
Dimpropyridaz is a novel pyridazine pyrazolecarboxamide insecticide that induces rapid

feeding cessation in target pests like aphids and whiteflies.[4][9] Its mode of action is distinct

from other selective feeding blockers.[10]

Pro-insecticide Activation: Dimpropyridaz is a pro-insecticide, meaning it is converted into

its more active form through metabolic processes (N-dealkylation) within the target insect.

[10][11]

Chordotonal Organ Disruption: The active metabolite targets the insect's chordotonal organs,

which are crucial mechanosensors responsible for hearing, balance, and spatial orientation.

Upstream Signal Blockage: It inhibits the firing of chordotonal organ neurons by blocking

signal transduction at a site located upstream of the Transient Receptor Potential Vanilloid

(TRPV) channels.[11][12] This action is different from IRAC Group 9 and 29 insecticides,

which hyperactivate these neurons.[10][13]

Physiological Effect: The disruption of chordotonal organ function leads to a decrease in

intracellular Ca2+, causing loss of coordination, paralysis, and a swift cessation of feeding,

ultimately resulting in the insect's death by starvation.[12][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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